Cas no 1206987-10-1 (N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide)

N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide structure

1206987-10-1 structure

Product Name:N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide

CAS No:1206987-10-1

MF:C₁₆H₁₁ClFN₅O₂S

MW:391.807243585587

CID:6388186

PubChem ID:45497652

Update Time:2024-01-16

N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide
- 2-Pyrazinecarboxamide, N-[4-[2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethyl]-2-thiazolyl]-
- N-[4-[2-(3-chloro-4-fluoroanilino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrazine-2-carboxamide
- 1206987-10-1
- AKOS024628477
- F2202-2927
- N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide
- N-(4-(2-((3-chloro-4-fluorophenyl)amino)-2-oxoethyl)thiazol-2-yl)pyrazine-2-carboxamide
- Inchi： 1S/C16H11ClFN5O2S/c17-11-5-9(1-2-12(11)18)21-14(24)6-10-8-26-16(22-10)23-15(25)13-7-19-3-4-20-13/h1-5,7-8H,6H2,(H,21,24)(H,22,23,25)
- InChI Key： XOTDVDBCNRFHFH-UHFFFAOYSA-N
- SMILES： C1(C(NC2=NC(CC(NC3=CC=C(F)C(Cl)=C3)=O)=CS2)=O)=NC=CN=C1

Computed Properties

Exact Mass: 391.0306016g/mol
Monoisotopic Mass: 391.0306016g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 517
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 125Å²

Experimental Properties

Density: 1.583±0.06 g/cm3(Predicted)
pka: 5.43±0.70(Predicted)

N-(4-{(3-chloro-4-fluorophenyl)carbamoylmethyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2202-2927-2μmol	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2202-2927-5μmol	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2202-2927-10μmol	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2202-2927-20μmol	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2202-2927-1mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2202-2927-2mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2202-2927-3mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2202-2927-4mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2202-2927-5mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2202-2927-10mg	N-(4-{[(3-chloro-4-fluorophenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)pyrazine-2-carboxamide	1206987-10-1	90%+	10mg	$79.0	2023-05-16